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Compound of Interest

Compound Name: Lithium ethoxide

Cat. No.: B1592524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the fundamental properties,

synthesis, characterization, and applications of lithium ethoxide. The information is tailored for

professionals in research, scientific, and pharmaceutical development fields, with a focus on

delivering precise, actionable data and methodologies.

Core Properties of Lithium Ethoxide
Lithium ethoxide (LiOEt) is an organometallic compound that serves as a strong base and

nucleophile in a multitude of chemical reactions.[1] Its utility spans from organic synthesis to

materials science, particularly in the development of advanced battery technologies.[1][2]

Physical and Chemical Properties
The core physical and chemical properties of lithium ethoxide are summarized in the table

below for easy reference and comparison.
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Property Value References

Chemical Formula C₂H₅LiO [3][4]

Molecular Weight 52.00 g/mol [3][5]

Appearance
White to off-white powder or

chunks
[3][6]

CAS Number 2388-07-0 [3][5]

Density 0.895 g/mL at 25 °C [7]

Boiling Point 72.6 °C at 760 mmHg [7]

Decomposition Temp. 325 °C [8]

Flash Point 8.9 °C [7]

Vapor Pressure 82.8 mmHg at 25 °C [7]

Solubility Profile
The solubility of lithium ethoxide is a critical factor in its application in various solvent

systems.

Solvent Solubility References

Ethanol Soluble (19.6 g/100 g at 20 °C) [8]

Diethyl Ether Sparingly soluble [8]

Heptane 0.38 g/100 g at 26 °C [8]

Pentane Sparingly soluble [8]

Water Reacts violently [9]

Synthesis and Characterization
The synthesis of lithium ethoxide is most commonly achieved through the direct reaction of

lithium metal with anhydrous ethanol.[1] Careful control of reaction conditions is essential to
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ensure high purity and yield.

Experimental Protocol: Synthesis of Lithium Ethoxide
This protocol details the laboratory-scale synthesis of a saturated solution of lithium ethoxide
in ethanol.

Materials:

Lithium metal

Anhydrous ethanol

Reaction flask or beaker

Funnel and filter paper (if ethanol contains traces of water)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Under an inert atmosphere, place anhydrous ethanol into the reaction flask.

Slowly add small pieces of lithium metal to the ethanol. The reaction is exothermic and will

generate hydrogen gas, so proper ventilation and caution are necessary.[10] The reaction is:

2Li + 2C₂H₅OH → 2C₂H₅OLi + H₂.[10]

Continue adding lithium until the desired concentration is reached or the lithium is

consumed. The solution will heat up during the reaction.[10]

If traces of water are present in the ethanol, a white precipitate of lithium hydroxide may

form. If this occurs, filter the solution to remove the precipitate.[10]

The resulting product is a slightly yellow, alkaline solution of lithium ethoxide in ethanol.[10]
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Synthesis Workflow of Lithium Ethoxide
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Synthesis Workflow of Lithium Ethoxide

Characterization Protocols
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Accurate characterization of lithium ethoxide is crucial for its effective use. The following are

key analytical methods.

The purity of lithium ethoxide can be determined by acid-base titration. This method quantifies

the amount of ethoxide, which is a strong base.

Principle: Lithium ethoxide reacts with a strong acid (e.g., hydrochloric acid) in a

neutralization reaction. The endpoint can be determined using a pH indicator or

potentiometrically.

General Procedure:

Accurately weigh a sample of the lithium ethoxide solution.

Dilute the sample with a suitable solvent (e.g., anhydrous ethanol).

Titrate the solution with a standardized solution of hydrochloric acid.

The equivalence point is detected by a sharp change in pH, indicating the complete

neutralization of the lithium ethoxide.

The purity is calculated based on the volume of titrant used.

Note: Due to the moisture sensitivity of lithium ethoxide, all manipulations should be carried

out under an inert atmosphere.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the

structure of lithium ethoxide. Both ¹H and ¹³C NMR can be utilized.

Sample Preparation:

Dissolve a sample of lithium ethoxide in a deuterated solvent, such as deuterated toluene

(toluene-d8).[11]

Transfer the solution to an NMR tube under an inert atmosphere.

Expected ¹H NMR Spectra:
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A quartet corresponding to the methylene (-CH₂-) protons.

A triplet corresponding to the methyl (-CH₃) protons.

The chemical shifts may vary slightly with temperature.[11]

Expected ¹³C NMR Spectra:

Two distinct signals corresponding to the methylene and methyl carbons.

Characterization Workflow for Lithium Ethoxide
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Characterization Workflow for Lithium Ethoxide

Applications in Research and Development
Lithium ethoxide is a versatile reagent with numerous applications in both academic research

and industrial processes.

Organic Synthesis
In organic synthesis, lithium ethoxide is primarily used as a strong, non-nucleophilic base for

deprotonation reactions.[6] Its applications include:

Condensation Reactions: It is effective in promoting aldol and Claisen condensations.[3]

Alkylation and Acylation: It facilitates the formation of carbon-carbon bonds through

alkylation and acylation reactions.[12]

Esterification: It can act as a catalyst or reactant in the formation of esters from carboxylic

acids or acid chlorides.[3]

Polymerization: It serves as an initiator or catalyst in certain polymerization processes.[6]
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Role of Lithium Ethoxide in Organic Synthesis
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Role of Lithium Ethoxide in Organic Synthesis

Materials Science and Drug Development
The properties of lithium ethoxide make it a valuable component in the development of

advanced materials and pharmaceuticals.

Battery Technology: It is used as a precursor for creating coatings on cathode materials for

lithium-ion batteries.[2] These coatings can improve the stability and performance of the

batteries.[2]

Pharmaceuticals: In drug formulation, it acts as a reagent in the synthesis of active

pharmaceutical ingredients (APIs).[6] Its role as a strong base is crucial in facilitating the

formation of complex organic molecules that are the basis of many drugs.[6]

Safety and Handling
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Lithium ethoxide is a reactive and hazardous material that requires careful handling.

Reactivity: It reacts violently with water and is flammable.[9][13] It is also self-heating and

may catch fire.[4]

Health Hazards: It can cause severe skin burns and eye damage.[4]

Handling Precautions: Always handle lithium ethoxide in a well-ventilated area, preferably

under an inert atmosphere.[3] Personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, is mandatory.[3]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

sources of ignition and moisture.[9]

This guide provides a foundational understanding of lithium ethoxide for its safe and effective

use in a research and development setting. For more specific applications and safety protocols,

always refer to the relevant Safety Data Sheet (SDS) and peer-reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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